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Compound of Interest

Compound Name: 1-Iodo-2,3,4-trimethoxybenzene

Cat. No.: B052636 Get Quote

This technical guide provides a comprehensive overview of 1-Iodo-2,3,4-trimethoxybenzene,

a key aromatic intermediate in organic synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis, offering

detailed information on its chemical properties, synthesis, and potential applications.

Chemical and Physical Properties
1-Iodo-2,3,4-trimethoxybenzene is an iodinated derivative of trimethoxybenzene. Its

molecular structure and key identifiers are presented below. While specific experimental data

for some physical properties of this particular isomer are limited, data for the closely related

isomer, 5-Iodo-1,2,3-trimethoxybenzene, provides a useful reference.
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Property Value Reference

Molecular Formula C₉H₁₁IO₃ N/A

Molecular Weight 294.09 g/mol [1][2]

CAS Number 25245-37-8 [1]

IUPAC Name
1-Iodo-2,3,4-

trimethoxybenzene
N/A

Physical Form Liquid [1]

Melting Point
85-87°C (for isomer 5-Iodo-

1,2,3-trimethoxybenzene)
[3]

Boiling Point

312.6±42.0°C (predicted for

isomer 5-Iodo-1,2,3-

trimethoxybenzene)

[3]

Density
1.6000 g/cm³ (for isomer 5-

Iodo-1,2,3-trimethoxybenzene)
[3]

Spectroscopic Data
Detailed spectroscopic data for 1-Iodo-2,3,4-trimethoxybenzene is not widely available.

However, spectral data for the isomeric 2-Iodo-1,3,5-trimethoxybenzene can be used for

comparative analysis.

Spectroscopy Data for 2-Iodo-1,3,5-trimethoxybenzene

¹H NMR (400 MHz, CDCl₃) δ 3.82 (s, 3 H), 3.86 (s, 6 H), 6.14 (s, 2 H)[4]

¹³C NMR (100.6 MHz, CDCl₃) δ 55.7, 56.6, 91.3, 159.9, 162.3[4]

Mass Spec (GC-MS) m/z (%): 294.20 (100) [M]⁺[4]

Experimental Protocols: Synthesis
A primary route for the synthesis of 1-Iodo-2,3,4-trimethoxybenzene involves the direct

iodination of 1,2,3-trimethoxybenzene. A documented method utilizes iodine and nitrogen
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dioxide in acetonitrile.

Iodination of 1,2,3-Trimethoxybenzene
Reaction Scheme:

Synthesis of 1-Iodo-2,3,4-trimethoxybenzene.

Experimental Procedure:

To a reaction vessel, add 1,2,3-trimethoxybenzene (0.5 mmol), iodine (I₂) (0.3 mmol), and

acetonitrile (1.5 mL).

Introduce nitrogen dioxide (NO₂) (1.35 mL, at normal pressure and temperature) into the

vessel.

Seal the reaction vessel, ensuring the presence of air within the sealed container.

Place the vessel in an oil bath preheated to 120°C.

Stir the reaction mixture magnetically at 120°C for 12 hours.

After the reaction is complete, cool the system to room temperature.

Purify the resulting mixture using column chromatography to isolate the 2,3,4-

trimethoxyiodobenzene product.

This method has a reported yield of 64%. The structure of the product can be confirmed using

¹H-NMR and GC-MS analysis.

Applications in Research and Drug Development
Iodinated aromatic compounds, such as 1-Iodo-2,3,4-trimethoxybenzene, are valuable

intermediates in organic synthesis, particularly in the pharmaceutical industry. The presence of

the iodine atom allows for a variety of cross-coupling reactions, which are fundamental in the

construction of complex molecular frameworks.

Key Applications:
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Cross-Coupling Reactions: The carbon-iodine bond is highly reactive, making it an excellent

substrate for palladium-catalyzed cross-coupling reactions like Suzuki, Sonogashira, and

Heck couplings. These reactions are instrumental in forming new carbon-carbon and carbon-

heteroatom bonds, enabling the synthesis of a diverse range of organic molecules.

Pharmaceutical Intermediates: As a building block, this compound can be used in the

synthesis of more complex molecules with potential biological activity. The trimethoxyphenyl

moiety is present in various pharmacologically active compounds. For instance, derivatives

of 3,4,5-trimethoxybenzene have been investigated for their cytotoxic activities against

cancer cell lines.[5]

Medicinal Chemistry: The introduction of an iodo-trimethoxybenzene scaffold can influence

the pharmacokinetic and pharmacodynamic properties of a drug candidate. The lipophilicity

and metabolic stability of a molecule can be modulated by the incorporation of such groups.

The general workflow for utilizing an iodinated intermediate in the synthesis of a biaryl

compound via a Suzuki coupling is illustrated below.

Suzuki cross-coupling workflow.

Safety and Handling
While a specific safety data sheet for 1-Iodo-2,3,4-trimethoxybenzene is not readily available,

general precautions for handling iodinated aromatic compounds should be followed. These

compounds may cause skin, eye, and respiratory tract irritation.

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Ventilation: Use only in a well-ventilated area.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Do not get in eyes, on

skin, or on clothing.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Some

related compounds are light-sensitive.[3]
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For detailed safety information, it is advisable to consult the Safety Data Sheet (SDS) for a

closely related compound, such as 5-Iodo-1,2,3-trimethoxybenzene, which is classified as a

warning-level hazard with statements H315 (causes skin irritation), H317 (may cause an

allergic skin reaction), H319 (causes serious eye irritation), and H335 (may cause respiratory

irritation).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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